Cas no 107089-79-2 (4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-methyl-, 1,1-dioxide)

• Product Name: 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-methyl-, 1,1-dioxide
• CAS No: 107089-79-2
• MF: C₈H₁₀N₄O₂S
• MW: 226.255599498749
• CID: 214302
• PubChem ID: 341509
• Update Time: 2025-04-19

4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Benzothiadiazine,3-hydrazinyl-4-methyl-, 1,1-dioxide
• (4-methyl-1,1-dioxo-1λ⁶,2,4-benzothiadiazin-3-yl)hydrazine
• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-methyl-, hydrazone, 1,1-dioxide
• 3-Hydrazino-4-methyl-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-hydrazino-4-methyl-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-hydrazino-4-methyl-4H-1,2,4-benzothiadiazine-1,1-dioxide
• 4-Methyl-2H-1,2,4-benzothiadiazin-3(4H)-one hydrazone 1,1-dioxide
• AC1L7U53
• BRN 5552024
• LS-40459
• NCI60_003489
• NSC373858
• 107089-79-2
• CHEMBL1980414
• (4-methyl-1,1-dioxo-1$l^{6},2,4-benzothiadiazin-3-yl)hydrazine
• DTXSID50147898
• NSC-373858

• Inchi： 1S/C8H10N4O2S/c1-12-6-4-2-3-5-7(6)15(13,14)11-8(12)10-9/h2-5H,9H2,1H3,(H,10,11)
• InChI Key： RLJREWYVJDGKMF-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C)C(NN)=N1)(=O)=O

Computed Properties

• Exact Mass: 226.0526
• Monoisotopic Mass: 226.052446
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: -0.4

Experimental Properties

• Density: 1.6
• Boiling Point: 431.6°Cat760mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.724
• PSA: 87.79
• LogP: 1.81930